Cas no 24094-45-9 (9,10-Anthracenedione,1-hydroxy-2-(hydroxymethyl)-)
24094-45-9 structure
Product Name:9,10-Anthracenedione,1-hydroxy-2-(hydroxymethyl)-
CAS No:24094-45-9
MF:C15H10O4
MW:254.237504482269
CID:256832
PubChem ID:32209
Update Time:2025-04-19
9,10-Anthracenedione,1-hydroxy-2-(hydroxymethyl)- Chemical and Physical Properties
Names and Identifiers
-
- 9,10-Anthracenedione,1-hydroxy-2-(hydroxymethyl)-
- 1-Hydroxy-2-(hydroxymethyl)-9,10-anthraquinone
- 1-hydroxy-2-(hydroxymethyl)anthracene-9,10-dione
- Digiferruginol
- 9,10-Anthracenedione, 1-hydroxy-2-(hydroxymethyl)-
- 1-Hydroxy-2-(hydroxymethyl)anthra-9,10-quinone #
- 1-Hydroxy-2-hydroxymethylanthraquinone
- 24094-45-9
- 4-08-00-03278 (Beilstein Handbook Reference)
- Q27106407
- 1-Hydroxy-2-(hydroxymethyl)-9,10-anthracenedione
- JCZCSQSSSAHDCB-UHFFFAOYSA-N
- 1-hydroxy-2-(hydroxymethyl)anthracene-9, 10-dione
- AKOS040735238
- 1-HYDROXY-2-(HYDROXYMETHYL)-9,10-DIHYDROANTHRACENE-9,10-DIONE
- FS-7792
- Digiferrugineol
- SCHEMBL23199057
- Deoxylucidin
- ANTHRAQUINONE, 1-HYDROXY-2-HYDROXYMETHYL-
- CHEMBL495276
- CHEBI:4544
- 1-hydroxy-2-(hydroxymethyl)anthraquinone
- BRN 2218948
- DTXSID40178818
- G89236
-
- Inchi： 1S/C15H10O4/c16-7-8-5-6-11-12(13(8)17)15(19)10-4-2-1-3-9(10)14(11)18/h1-6,16-17H,7H2
- InChI Key： JCZCSQSSSAHDCB-UHFFFAOYSA-N
- SMILES： OC1=C(CO)C=CC2C(C3C=CC=CC=3C(C=21)=O)=O
Computed Properties
- Exact Mass: 254.0579
- Monoisotopic Mass: 254.05790880g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 19
- Rotatable Bond Count: 1
- Complexity: 392
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Surface Charge: 0
- Tautomer Count: 5
- XLogP3: nothing
- Topological Polar Surface Area: 74.6Ų
Experimental Properties
- Color/Form: Powder
- PSA: 74.6
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9,10-Anthracenedione,1-hydroxy-2-(hydroxymethyl)- Related Literature
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Yaling Zhang,Chunhui Dai,Shiwei Zhou,Bin Liu Chem. Commun., 2018,54, 10092-10095
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Shun-Ze Zhan,Mian Li,Xiao-Ping Zhou,Dan Li,Seik Weng Ng RSC Adv., 2011,1, 1457-1459
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Vishwesh Venkatraman,Marco Foscato,Vidar R. Jensen,Bjørn Kåre Alsberg J. Mater. Chem. A, 2015,3, 9851-9860
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Long Deng,Qian Zou,Biao Liu,Wenhui Ye,Chengfei Zhuo,Li Chen,Ze-Yuan Deng,Ya-Wei Fan,Jing Li Food Funct., 2018,9, 4234-4245
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